Cas no 1004193-58-1 (1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole)
1004193-58-1 structure
Product Name:1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
CAS No:1004193-58-1
MF:C13H11Cl2N3S
MW:312.217539072037
MDL:MFCD04968752
CID:3058483
PubChem ID:7017393
Update Time:2025-04-21
1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-Dichloro-benzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- AKOS B017713
- ART-CHEM-BB B017713
- 1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- AKOS000307559
- 1004193-58-1
- EN300-229249
- STK313267
- 1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- BBL039284
- 1-(2,6-dichlorobenzyl)-4-isothiocyanato-3,5-dimethyl-1H-pyrazole
- 1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethylpyrazole
-
- MDL: MFCD04968752
- Inchi: 1S/C13H11Cl2N3S/c1-8-13(16-7-19)9(2)18(17-8)6-10-11(14)4-3-5-12(10)15/h3-5H,6H2,1-2H3
- InChI Key: UWFRWFSXPIFLBC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1CN1C(C)=C(C(C)=N1)N=C=S)Cl
Computed Properties
- Exact Mass: 311.0050739Da
- Monoisotopic Mass: 311.0050739Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 62.3Ų
1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-229249-0.05g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 0.05g |
$612.0 | 2024-06-20 | |
| Enamine | EN300-229249-0.1g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 0.1g |
$640.0 | 2024-06-20 | |
| Enamine | EN300-229249-0.25g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 0.25g |
$670.0 | 2024-06-20 | |
| Enamine | EN300-229249-0.5g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 0.5g |
$699.0 | 2024-06-20 | |
| Enamine | EN300-229249-1.0g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 1.0g |
$728.0 | 2024-06-20 | |
| Enamine | EN300-229249-2.5g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 2.5g |
$1428.0 | 2024-06-20 | |
| Enamine | EN300-229249-5.0g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 5.0g |
$2110.0 | 2024-06-20 | |
| Enamine | EN300-229249-10.0g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 95% | 10.0g |
$3131.0 | 2024-06-20 | |
| Enamine | EN300-229249-1g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 1g |
$728.0 | 2023-09-15 | ||
| Enamine | EN300-229249-5g |
1-[(2,6-dichlorophenyl)methyl]-4-isothiocyanato-3,5-dimethyl-1H-pyrazole |
1004193-58-1 | 5g |
$2110.0 | 2023-09-15 |
1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
1004193-58-1 (1-(2,6-dichlorophenyl)methyl-4-isothiocyanato-3,5-dimethyl-1H-pyrazole) Related Products
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